Niobate(2-), heptafluoro-, dipotassium
Overview
Description
Niobate(2-), heptafluoro-, dipotassium, also known as Potassium heptafluoroniobate(V), is a chemical compound with the molecular formula F7K2Nb . It is also referred to as Dipotassium heptafluoroniobate, Niobium potassium fluoride (NbK2 F7), and Potassium niobium fluoride (K2NbF7) .
Molecular Structure Analysis
The molecular weight of this compound is 304.09 . The SMILES string representation is [K+].[K+].FNb–(F)(F)(F)(F)F .Physical And Chemical Properties Analysis
This compound appears as a white powder . It has a melting point of 735°C . It is hygroscopic, meaning it absorbs moisture from the air .Scientific Research Applications
Electron-Density Distribution in Crystals : A study by Yeh et al. (1993) focused on the electron-density distribution in potassium tetrafluoronickelate crystals, highlighting the charge asphericity around the Ni atom due to orbital splitting, which is relevant in materials science for understanding electron distributions in crystalline structures (Yeh et al., 1993).
Physical Properties of Niobium Oxides and Niobates : Nico et al. (2016) reviewed the physical properties of niobium oxides and niobates, noting their application in solid electrolytic capacitors, catalysis, and other energy-related applications (Nico et al., 2016).
Superconductor Films on Dysprosium Barium Niobate Substrates : Research by Kurian et al. (1999) developed dysprosium barium niobate as a new substrate for superconductor films, which is significant in the field of superconductivity and materials science (Kurian et al., 1999).
Rare-Earth Niobate and Tantalate Materials : Nyman et al. (2009) explored the applications of rare-earth niobate and tantalate materials in environmental and energy-related fields, such as solid-state lighting and photocatalysis (Nyman et al., 2009).
High-Initiation-Power Explosives : Zhai et al. (2015) synthesized a green primary explosive, dipotassium 3,4-bis(3-dinitromethylfurazan-4-oxy)furazan, demonstrating its application in explosives and energetic materials (Zhai et al., 2015).
Capture of Radioactive Cations Using Niobate Nanomaterials : A study by Sun et al. (2015) on the use of niobate nanomaterials for removing radioactive cations from wastewater through ion exchange processes highlights their application in environmental remediation (Sun et al., 2015).
Safety and Hazards
Niobate(2-), heptafluoro-, dipotassium is classified as harmful if swallowed or inhaled . It can cause skin and eye irritation and may cause respiratory irritation . Safety measures include avoiding ingestion and inhalation, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
This compound is an inorganic fluoride of niobium and is often used in the separation of niobium from tantalum .
Mode of Action
It is known that the compound is a white water-soluble salt . Its solubility might play a role in its interaction with its targets.
Pharmacokinetics
Its bioavailability could be influenced by its water solubility .
Result of Action
It is known that the reduction of this salt gives niobium metal .
Action Environment
Its stability and solubility might be influenced by environmental conditions .
properties
IUPAC Name |
dipotassium;niobium(5+);heptafluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/7FH.2K.Nb/h7*1H;;;/q;;;;;;;2*+1;+5/p-7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTPUNAWAGWERLA-UHFFFAOYSA-G |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[F-].[F-].[F-].[F-].[F-].[F-].[F-].[K+].[K+].[Nb+5] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F7K2Nb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30276574 |
Source
|
| Record name | niobium(5+) potassium fluoride(1:2:7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30276574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.092 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White hygroscopic powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Dipotassium heptafluoroniobate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/13269 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
16924-03-1, 12315-05-8 |
Source
|
| Record name | Niobate(2-), heptafluoro-, potassium (1:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016924031 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Niobate(2-), heptafluoro-, potassium (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | niobium(5+) potassium fluoride(1:2:7) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30276574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dipotassium heptafluoroniobate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.246 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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